Cas no 1784015-73-1 (1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo-)

• Product Name: 1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo-
• CAS No: 1784015-73-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5291395
• Update Time: 2025-07-15

1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo-

• Inchi： 1S/C12H11NO3/c14-11-10-5-7(12(15)16)1-2-8(10)6-13(11)9-3-4-9/h1-2,5,9H,3-4,6H2,(H,15,16)
• InChI Key： WFTSOPGLENHJQS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(O)=O)C=C2)C(=O)N1C1CC1

Additional information on 1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo-

Recent Advances in the Study of 1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo- (CAS: 1784015-73-1)

The compound 1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo- (CAS: 1784015-73-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest due to its structural uniqueness, which allows for diverse interactions with biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research involves the optimization of synthetic routes to produce 1H-Isoindole-5-carboxylic acid derivatives with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis protocol that improved the scalability of this compound, making it more accessible for further pharmacological testing. The study highlighted the importance of the cyclopropyl group in enhancing the compound's stability and bioavailability.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Isoindole-5-carboxylic acid derivatives exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Further investigations into the mechanism of action revealed that the compound interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, as elucidated by molecular docking simulations. These computational studies, combined with X-ray crystallography data, provide a structural basis for the design of more potent and selective inhibitors based on the 1H-Isoindole-5-carboxylic acid scaffold.

Another exciting development is the exploration of this compound's potential in oncology. Recent preclinical studies have indicated that certain derivatives of 1H-Isoindole-5-carboxylic acid exhibit cytotoxic effects on cancer cell lines, particularly those with mutations in the p53 pathway. Researchers hypothesize that the compound may induce apoptosis through the modulation of reactive oxygen species (ROS) levels, although further mechanistic studies are required to confirm this.

Despite these promising findings, challenges remain in the development of 1H-Isoindole-5-carboxylic acid-based therapeutics. Issues such as metabolic stability, tissue distribution, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Current efforts are focused on structural modifications to improve these properties while maintaining the compound's biological activity.

In conclusion, 1H-Isoindole-5-carboxylic acid, 2-cyclopropyl-2,3-dihydro-3-oxo- (CAS: 1784015-73-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover new applications and optimize its pharmacological profile, making it a compound of great interest in the chemical biology and medicinal chemistry communities.